Clomifene citrate

• CAS No.: 50-41-9
• Product Name: Clomifene citrate
• Molecular Formula: C32H36ClNO8
• Molecular Weight: 598.1 g/mol
• IUPAC Name: 2-[4-(2-chloro-1,2-diphenylethenyl)phenoxy]-N,N-diethylethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C26H28ClNO.C6H8O7/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-18H,3-4,19-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• Standard InChIKey: PYTMYKVIJXPNBD-OQKDUQJOSA-N
• Isomeric SMILES: CCN(CC)CCOC1=CC=C(C=C1)/C(=C(/C2=CC=CC=C2)\Cl)/C3=CC=CC=C3.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• SMILES: CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• Canonical SMILES: CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• Appearance: Assay:≥98%A crystalline solid
• Description: Clomiphene Citrate is the citrate salt form of clomiphene, a triphenylethylene nonsteroidal ovulatory stimulant evaluated for antineoplastic activity against breast cancer. Clomiphene has both estrogenic and anti-estrogenic activities that compete with estrogen for binding at estrogen receptor sites in target tissues. This agent causes the release of the pituitary gonadotropins follicle stimulating hormone (FSH) and luteinizing hormone (LH), leading to ovulation. (NCI04); A triphenyl ethylene stilbene derivative which is an estrogen agonist or antagonist depending on the target tissue. Note that ENCLOMIPHENE and ZUCLOMIPHENE are the (E) and (Z) isomers of Clomiphene respectively.
• Related CAS: 911-45-5 (Parent)
• Synonyms: Chloramiphene; Citrate, Clomiphene; Clomid; Clomide; Clomifen; Clomifene; Clomiphene; Clomiphene Citrate; Clomiphene Hydrochloride; Clostilbegit; Dyneric; Gravosan; Hydrochloride, Clomiphene; Klostilbegit; Serophene
• PubChem Compound: 60974
• Last Modified: Nov 11 2021